Cas no 103057-04-1 (Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)-)

Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)- structure
103057-04-1 structure
Product name:Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)-
CAS No:103057-04-1
MF:C27H28N2O2
MW:412.523427009583
CID:97546
PubChem ID:71332916

Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)-
    • [4-[2-(diethylamino)ethoxy]phenyl]-(2-phenyl-1H-indol-3-yl)methanone
    • DTXSID10761276
    • {4-[2-(Diethylamino)ethoxy]phenyl}(2-phenyl-1H-indol-3-yl)methanone
    • 103057-04-1
    • Inchi: InChI=1S/C27H28N2O2/c1-3-29(4-2)18-19-31-22-16-14-21(15-17-22)27(30)25-23-12-8-9-13-24(23)28-26(25)20-10-6-5-7-11-20/h5-17,28H,3-4,18-19H2,1-2H3
    • InChI Key: VCNIGFPVMNWDOR-UHFFFAOYSA-N
    • SMILES: CCN(CCOC1=CC=C(C(C2C3=CC=CC=C3NC=2C2=CC=CC=C2)=O)C=C1)CC

Computed Properties

  • Exact Mass: 411.20741
  • Monoisotopic Mass: 412.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 42.43

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